Cas no 220271-94-3 (Cyclopenta[c]pyran-4-carboxylic acid, 1-[[6-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]-β-D-glucopyranosyl]oxy]-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-, (1S,4aS,6S,7R,7aS)-)

• Product Name: Cyclopenta[c]pyran-4-carboxylic acid, 1-[[6-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]-β-D-glucopyranosyl]oxy]-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-, (1S,4aS,6S,7R,7aS)-
• CAS No: 220271-94-3
• MF: C₂₅H₃₀O₁₄
• MW: 554.497309207916
• CID: 4740876
• PubChem ID: 163042892
• Update Time: 2024-03-01

Cyclopenta[c]pyran-4-carboxylic acid, 1-[[6-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]-β-D-glucopyranosyl]oxy]-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-, (1S,4aS,6S,7R,7aS)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-4-carboxylic acid, 1-[[6-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]-β-D-glucopyranosyl]oxy]-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-, (1S,4aS,6S,7R,7aS)-
• 220271-94-3
• (1S,4aS,6S,7R,7aS)-1-[[6-O-[(2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl]-beta-D-glucopyranosyl]oxy]-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methylcyclopenta[c]pyran-4-carboxylic acid
• DTXSID401098721

• Inchi： 1S/C25H30O14/c1-25(35)16(28)7-11-12(22(33)34)8-37-23(18(11)25)39-24-21(32)20(31)19(30)15(38-24)9-36-17(29)5-3-10-2-4-13(26)14(27)6-10/h2-6,8,11,15-16,18-21,23-24,26-28,30-32,35H,7,9H2,1H3,(H,33,34)/b5-3+/t11-,15-,16+,18-,19-,20+,21-,23+,24+,25+/m1/s1
• InChI Key： YHZBVXGYEGLXCQ-DRCWLHLNSA-N
• SMILES： O[C@@]1(C)[C@H](C[C@@H]2C(C(=O)O)=CO[C@H]([C@H]12)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(/C=C/C2C=CC(=C(C=2)O)O)=O)O1)O)O)O)O

Computed Properties

• Exact Mass: 554.16355563g/mol
• Monoisotopic Mass: 554.16355563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 968
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 233Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides